Cas no 1008066-93-0 (N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine)

• Product name: N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine
• CAS No: 1008066-93-0
• MF: C₁₀H₁₂FNO₄S
• MW: 261.269985198975
• CID: 4675683

N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-N-(methylsulfonyl)alanine
• 2-(4-fluoro-N-methylsulfonylanilino)propanoic acid
• STK825893
• BBL008922
• SP4277
• H5018
• alanine, N-(4-fluorophenyl)-N-(methylsulfonyl)-
• 2-[N-(4-fluorophenyl)methanesulfonamido]propanoic acid
• N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine

• Inchi： 1S/C10H12FNO4S/c1-7(10(13)14)12(17(2,15)16)9-5-3-8(11)4-6-9/h3-7H,1-2H3,(H,13,14)
• InChI Key： OYKQXERXKOJUFQ-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC(=CC=1)F)C(C(=O)O)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 370
• Topological Polar Surface Area: 83.1

Additional information on N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine

Comprehensive Overview of N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine (CAS No. 1008066-93-0)

N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine (CAS No. 1008066-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorophenyl and methylsulfonyl functional groups, is widely studied for its potential applications in drug development and enzymatic studies. Researchers are particularly interested in its role as a protease inhibitor and its ability to modulate biological pathways, making it a valuable candidate for targeted therapy development.

The molecular structure of N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine includes a fluorine substituent, which enhances its metabolic stability and binding affinity to biological targets. This attribute aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic properties. The compound's alanine backbone further contributes to its compatibility with peptide-based therapeutics, a hot topic in precision medicine and personalized treatment strategies.

In recent years, the scientific community has explored the potential of N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine in addressing challenges related to drug resistance and enzyme inhibition. Its mechanism of action involves the selective binding to active sites of specific enzymes, which is a key focus area in cancer research and infectious disease management. This has led to increased searches for "fluorophenyl derivatives in drug discovery" and "methylsulfonyl compounds in enzyme studies," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of CAS No. 1008066-93-0 involves multi-step organic reactions, including sulfonylation and amination processes. These methods are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional synthetic routes. The compound's stability under various pH conditions also makes it a subject of interest in formulation science and drug delivery systems.

The analytical characterization of N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate quantification, which are critical for regulatory compliance and quality control in pharmaceutical manufacturing. As the industry shifts toward data-driven drug development, the demand for reliable analytical data on compounds like this has surged.

Beyond its pharmaceutical applications, CAS No. 1008066-93-0 has also been investigated in agricultural chemistry for its potential as a biodegradable pesticide intermediate. This aligns with global trends toward environmentally friendly agrochemicals, a topic frequently searched by sustainability advocates and agro-researchers. The compound's low toxicity profile further supports its suitability for such applications.

In conclusion, N-(4-Fluorophenyl)-N-(methylsulfonyl)alanine represents a versatile compound with broad implications across multiple scientific disciplines. Its unique chemical properties and diverse applications make it a focal point for ongoing research, particularly in areas like drug design, enzyme modulation, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.